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Application Notes and Protocols for Researchers and
Drug Development Professionals
Introduction: Unveiling the Potential of a
Multifunctional Amine
N-(2-Methoxyethyl)ethylamine, hereafter referred to as MEEA, is a deceptively simple yet

remarkably versatile chemical intermediate. Its structure, which uniquely combines a secondary

amine with a flexible ether linkage, makes it a powerful building block in the synthesis of a wide

array of functional materials.[1] The nucleophilic nitrogen atom serves as a reactive handle for

constructing larger molecular architectures, while the methoxyethyl group imparts valuable

physicochemical properties such as solubility, flexibility, and the ability to coordinate with metal

ions.[2]

This guide provides an in-depth exploration of MEEA's applications, moving beyond simple

descriptions to explain the causal relationships behind its utility. We present field-proven

insights and detailed protocols for its use in creating task-specific ionic liquids, advanced

corrosion inhibitors, and catalytic metal complexes. For scientists in materials science, organic

synthesis, and drug development, MEEA offers a reliable and adaptable platform for innovation.

[1][2]
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Physicochemical Properties of N-(2-

Methoxyethyl)ethylamine

CAS Number 34322-82-2[3][4]

Molecular Formula C₅H₁₃NO[3][4][5]

Molecular Weight 103.17 g/mol [4][5]

Appearance Colorless to almost colorless liquid[4][6]

Boiling Point 116 °C[3]

Density 0.83 g/cm³[3][4]

Key Features
Contains both secondary amine and ether

functionalities[1]

Primary Hazards
Flammable liquid and vapor, Causes severe

skin burns and eye damage[6][7]

Handling Note
Air sensitive; should be stored under an inert

atmosphere[4]

Core Reactivity: The Amine and Ether Synergy
The utility of MEEA stems from the distinct reactivity of its two functional groups. The

secondary amine possesses a lone pair of electrons on the nitrogen atom, rendering it a potent

nucleophile and a weak base.[2] This is the primary site for synthetic elaboration, readily

participating in reactions such as:

Alkylation: Reaction with alkyl halides to form tertiary amines.[2]

Acylation: Reaction with acyl chlorides or anhydrides to form amides.[2]

Schiff Base Formation: Condensation with aldehydes or ketones to form imines.[2]

The ether linkage, while less reactive, is not merely a passive spacer. Its oxygen atom can act

as a hydrogen bond acceptor and a Lewis base, enabling it to coordinate with metal cations.

This bidentate (N, O) chelating ability is crucial for its use in ligand synthesis.[2] Furthermore,
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the flexibility of the ethyl ether chain can enhance the solubility and modify the conformational

properties of the final material.[2][8]

Step 1: Tertiary Amine Synthesis Step 2: Quaternization & Anion Exchange

MEEA + Bromoethane Reflux with K₂CO₃

in Acetonitrile Filter & Concentrate Purified Tertiary Amine
(Vacuum Distillation)

Methylation with
Dimethyl Sulfate

Anion Exchange
with LiTFSI in H₂O

Wash & Dry
(High Vacuum)

Final IL:
[DEME][TFSI]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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